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Compound of Interest

Compound Name: Butyl(chloro)tin dihydrate

Cat. No.: B15286375 Get Quote

An In-depth Technical Guide on Butyl(chloro)tin dihydrate

This technical guide provides a comprehensive overview of the material safety data for

Butyl(chloro)tin dihydrate, also known as Butylchlorodihydroxytin.[1] It is intended for

researchers, scientists, and professionals in drug development who handle this organotin

compound. Butyl(chloro)tin dihydrate is a white solid used as an esterification catalyst at

temperatures between 200-230°C.[1]

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of Butyl(chloro)tin
dihydrate.
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Property Value

CAS Number 13355-96-9[1][2][3]

Molecular Formula C4H11ClO2Sn[1][3][4]

Molecular Weight 245.29 g/mol [1][3][4]

Appearance Solid[1][3]

Melting Point 150 °C (decomposes)[1][3][4]

Boiling Point 243.2 ± 23.0 °C (Predicted)[1][3][4]

Density 1.26 g/cm³[1][3][4]

Water Solubility 1.03 mg/L at 20°C[1][4]

Vapor Pressure 0.061 Pa at 20°C[1][4]

LogP 0.35 at 20°C[1]

Hazard Identification and Safety
Butyl(chloro)tin dihydrate is classified as a hazardous chemical.[5] It is harmful if swallowed,

in contact with skin, or inhaled.[3][4] It is also irritating to the eyes, skin, and respiratory system.

[3][4]

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for this compound:
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Code Hazard Statement

H302 Harmful if swallowed[2][3]

H312 Harmful in contact with skin[2][3]

H315 Causes skin irritation[2][3]

H319 Causes serious eye irritation[3]

H332 Harmful if inhaled[3]

H335 May cause respiratory irritation[3]

Precautionary Statements
Appropriate handling and personal protective equipment are crucial when working with this

substance. Key precautionary statements include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological Data
The toxicological effects of Butyl(chloro)tin dihydrate have not been fully investigated.[6]

However, the available acute toxicity data is summarized below.

Route of Exposure Value

Oral (LD50) 500.1 mg/kg[3]

Dermal (LD50) 1,100 mg/kg[3]

Inhalation (LC50, 4h) 1.5 mg/L (Acute toxicity estimate)[3]
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Chronic exposure may lead to adverse effects on the bone marrow, blood-forming system, and

liver.[5] This compound may also cause long-lasting harmful effects to aquatic life.[5][6]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in standard

Material Safety Data Sheets. These documents summarize the results of toxicological studies

but do not provide the detailed methodologies. For specific experimental procedures, it is

recommended to consult original research publications or toxicological databases.

First Aid Measures
In case of exposure, immediate medical attention is required.[6] The following diagram outlines

the recommended first aid procedures.

Exposure

Immediate Action

Medical Attention

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.
Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a Physician.
Show this safety data sheet to the doctor.

Click to download full resolution via product page

Caption: First aid procedures for Butyl(chloro)tin dihydrate exposure.
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Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling
Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area or under a chemical fume hood.[6][7]

Do not eat, drink, or smoke when using this product.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Storage
Store in a cool, dry, and well-ventilated place.[5][7]

Keep containers tightly closed.[5][7]

Store below +30°C.[1][4]

Store locked up.[6]

Accidental Release Measures
In the event of a spill, personal protective equipment should be used.[6] Spills should be

contained to prevent further leakage.[5] The spilled material should be taken up mechanically

and placed in appropriate containers for disposal.[5] It is important to avoid creating dust.[5]

The affected area should be cleaned thoroughly.[5] Do not allow the material to contaminate

the ground water system.[6]

The following workflow illustrates the general procedure for handling an accidental release.
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Accidental Release

Ensure adequate ventilation

Wear Personal Protective Equipment
(gloves, safety glasses, respirator)

Prevent further leakage or spillage

Take up mechanically
(e.g., scoop)

Place in appropriate container for disposal

Clean contaminated surface thoroughly

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for accidental release response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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